1-[(1-fluorocyclopentyl)methyl]-1H-imidazole

• IUPAC Name: 1-[(1-fluorocyclopentyl)methyl]imidazole
• InChI: InChI=1S/C9H13FN2/c10-9(3-1-2-4-9)7-12-6-5-11-8-12/h5-6,8H,1-4,7H2
• InChI Key: UMEXCFGKQLBPNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN2C=CN=C2)F
• Molecular Formula: C9H13FN2
• Molecular Weight: 168.21 g/mol

Description

1-(1-Fluorocyclopentyl)methyl-1H-imidazole (also known as 1-fluorocyclopentylmethyl imidazole or FCPI) is an organic compound that is used in a variety of scientific research applications. FCPI is a fluorinated cyclopentyl methyl imidazole, which is a type of imidazole that is used in the synthesis of various compounds and as a reagent for various reactions. FCPI has a variety of applications in scientific research and is used in the synthesis of various compounds, as well as in biochemical and physiological research.

Scientific Research Applications

FCPI has a variety of applications in scientific research. It is used in the synthesis of various compounds, including small molecules, peptides, and proteins. FCPI is also used as a reagent for various reactions, such as the synthesis of imidazole-based compounds. FCPI is also used in biochemical and physiological research, as it has been shown to have an effect on various biochemical pathways.

Mechanism of Action

FCPI is believed to act as an agonist of the G-protein coupled receptor GPR120, which is a receptor involved in the regulation of glucose homeostasis and inflammation. FCPI is thought to bind to the GPR120 receptor, activating the receptor and leading to the activation of various biochemical pathways.
Biochemical and Physiological Effects
FCPI has been shown to have various effects on biochemical and physiological pathways. FCPI has been shown to have an effect on glucose homeostasis, as it has been shown to increase glucose uptake in cells. FCPI has also been shown to have anti-inflammatory effects, as it has been shown to inhibit the production of pro-inflammatory cytokines. FCPI has also been shown to have an effect on lipid metabolism, as it has been shown to reduce the production of triglycerides and cholesterol.

Advantages and Limitations for Lab Experiments

FCPI has several advantages for use in laboratory experiments. It is a relatively inexpensive compound that is easy to obtain and is relatively stable. FCPI is also relatively easy to synthesize, making it an ideal compound for use in laboratory experiments. However, FCPI is a relatively new compound, and there is still much to be learned about its effects and mechanisms of action.

Future Directions

The potential applications of FCPI are still being explored. Future research could focus on the mechanism of action of FCPI, as well as its potential therapeutic applications. Additionally, future research could focus on the synthesis of new compounds using FCPI as a reagent. Finally, future research could focus on the potential use of FCPI in drug development, as well as its potential use as a diagnostic tool.